Cas no 6647-89-8 (methyl (4-amino-1H-pyrazol-1-yl)acetate Hydrochloride)

• Product Name: methyl (4-amino-1H-pyrazol-1-yl)acetate Hydrochloride
• CAS No: 6647-89-8
• MF: C₆H₁₀ClN₃O₂
• MW: 191.615499973297
• MDL: MFCD12912891
• CID: 4656435
• Update Time: 2025-10-28

methyl (4-amino-1H-pyrazol-1-yl)acetate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (4-amino-1H-pyrazol-1-yl)acetate hydrochloride
• LUOVVLLUZBQJTI-UHFFFAOYSA-N
• Methyl 2-(4-amino-1H-pyrazol-1-yl)acetate hydrochloride
• methyl (4-amino-1H-pyrazol-1-yl)acetate
• methyl (4-amino-1H-pyrazol-1-yl)acetate Hydrochloride

• MDL： MFCD12912891
• Inchi： 1S/C6H9N3O2.ClH/c1-11-6(10)4-9-3-5(7)2-8-9;/h2-3H,4,7H2,1H3;1H
• InChI Key： LUOVVLLUZBQJTI-UHFFFAOYSA-N
• SMILES： N1(N=CC(N)=C1)CC(=O)OC.Cl

Additional information on methyl (4-amino-1H-pyrazol-1-yl)acetate Hydrochloride

Comprehensive Overview of Methyl (4-Amino-1H-Pyrazol-1-yl)acetate Hydrochloride (CAS No. 6647-89-8)

Methyl (4-amino-1H-pyrazol-1-yl)acetate Hydrochloride (CAS No. 6647-89-8) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as MAPAH, belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both an amino group and an ester moiety in its structure makes it a versatile intermediate for drug discovery and development. Researchers are increasingly focusing on pyrazole-based compounds due to their potential applications in treating various health conditions, aligning with the growing demand for novel therapeutic agents.

In recent years, the interest in MAPAH has surged, particularly in the context of small molecule drug development and medicinal chemistry. The compound's unique structure allows for modifications that can enhance its pharmacokinetic properties, making it a valuable candidate for targeted therapies. With the rise of personalized medicine and precision healthcare, methyl (4-amino-1H-pyrazol-1-yl)acetate Hydrochloride has garnered attention for its potential role in designing next-generation drugs. Its relevance is further highlighted by the increasing number of scientific publications and patents referencing its use in bioactive molecule synthesis.

The synthesis and characterization of CAS No. 6647-89-8 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for its application in high-value research. The pharmaceutical industry is particularly interested in MAPAH due to its potential as a building block for heterocyclic compounds, which are foundational in many FDA-approved drugs. This aligns with the broader trend of optimizing drug-like properties through rational molecular design.

From an industrial perspective, methyl (4-amino-1H-pyrazol-1-yl)acetate Hydrochloride is produced under stringent quality control measures to meet the demands of GMP-compliant laboratories. Its applications extend beyond pharmaceuticals, including its use in agrochemical research and material science. The compound's adaptability to various chemical reactions makes it a preferred choice for researchers exploring structure-activity relationships (SAR). As the scientific community continues to investigate pyrazole derivatives, the importance of CAS No. 6647-89-8 is expected to grow, driven by its potential in addressing unmet medical needs.

In conclusion, Methyl (4-amino-1H-pyrazol-1-yl)acetate Hydrochloride (CAS No. 6647-89-8) represents a critical component in modern chemical and pharmaceutical research. Its multifaceted applications, combined with the ongoing advancements in drug discovery, position it as a compound of significant interest. As the industry shifts toward more sustainable and efficient synthetic routes, the role of MAPAH is likely to expand, offering new opportunities for innovation in life sciences and beyond.